Cas no 894789-84-5 (2-(4-methyloxan-4-yl)acetic acid)
894789-84-5 structure
Product Name:2-(4-methyloxan-4-yl)acetic acid
CAS No:894789-84-5
MF:C8H14O3
MW:158.194962978363
MDL:MFCD20640515
CID:599080
PubChem ID:58678636
Update Time:2025-04-19
2-(4-methyloxan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-acetic acid, tetrahydro-4-methyl-
- 2-(4-methyloxan-4-yl)acetic acid
- 2-(4-Methyl-tetrahydro-2H-pyran-4-yl)acetic acid
- 2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
- SCHEMBL2012393
- AKOS023557283
- CS-0310411
- FWACHPKPHQQULO-UHFFFAOYSA-N
- 894789-84-5
- EN300-1853376
- SY119262
- DTXSID30729676
- KS-8244
- 2-(4-Methyloxan-4-yl)aceticacid
- MFCD20640515
- 2-(4-Methyltetrahydropyran-4-yl)acetic acid
- D84903
- (4-Methyloxan-4-yl)acetic acid
- 2-(4-methyltetrahydro-2H-pyran-4-yl)aceticacid
- DB-301880
-
- MDL: MFCD20640515
- Inchi: 1S/C8H14O3/c1-8(6-7(9)10)2-4-11-5-3-8/h2-6H2,1H3,(H,9,10)
- InChI Key: FWACHPKPHQQULO-UHFFFAOYSA-N
- SMILES: O1CCC(C)(CC(=O)O)CC1
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
2-(4-methyloxan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM319903-1g |
2-(4-Methyltetrahydro-2H-pyran-4-yl)acetic acid |
894789-84-5 | 95% | 1g |
$686 | 2021-08-18 | |
| Chemenu | CM319903-1g |
2-(4-Methyltetrahydro-2H-pyran-4-yl)acetic acid |
894789-84-5 | 97% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1007554-100mg |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 100mg |
$180 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007554-250MG |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 250mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007554-500MG |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 500mg |
$465 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007554-1G |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 1g |
$695 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007554-5G |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 5g |
$2090 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007554-10G |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 10g |
$3490 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3706-100MG |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 100MG |
¥ 930.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3706-250MG |
2-(4-methyloxan-4-yl)acetic acid |
894789-84-5 | 97% | 250MG |
¥ 1,485.00 | 2023-04-13 |
2-(4-methyloxan-4-yl)acetic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
894789-84-5 (2-(4-methyloxan-4-yl)acetic acid) Related Products
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